(7Z)-3-benzyl-7-(4-methoxybenzylidene)-9-methyl-3,4-dihydro-2H-furo[3,2-g][1,3]benzoxazin-6(7H)-one

• Molecular Formula: C26H23NO4
• Molecular Weight: 413.5 g/mol
• IUPAC Name: (7Z)-3-benzyl-7-[(4-methoxyphenyl)methylidene]-9-methyl-2,4-dihydrofuro[3,2-g][1,3]benzoxazin-6-one
• InChI: InChI=1S/C26H23NO4/c1-17-25-20(15-27(16-30-25)14-19-6-4-3-5-7-19)13-22-24(28)23(31-26(17)22)12-18-8-10-21(29-2)11-9-18/h3-13H,14-16H2,1-2H3/b23-12-
• InChI Key: KQBKVXAZWAHHEM-FMCGGJTJSA-N
• Isomeric SMILES: CC1=C2C(=CC3=C1O/C(=C\C4=CC=C(C=C4)OC)/C3=O)CN(CO2)CC5=CC=CC=C5
• Canonical SMILES: CC1=C2C(=CC3=C1OC(=CC4=CC=C(C=C4)OC)C3=O)CN(CO2)CC5=CC=CC=C5

Description

The compound “(7Z)-3-benzyl-7-(4-methoxybenzylidene)-9-methyl-3,4-dihydro-2H-furo[3,2-g][1,3]benzoxazin-6(7H)-one” features a fused furo[3,2-g][1,3]benzoxazin-6(7H)-one core. Key structural attributes include:

• 3-Benzyl substitution: A benzyl group at position 3 enhances steric bulk and may influence intermolecular interactions.
• 7-(4-Methoxybenzylidene): The Z-configuration of the 4-methoxybenzylidene moiety introduces planarity and electronic effects via the methoxy group’s para-substitution.
• 9-Methyl group: A methyl substituent at position 9 contributes to hydrophobicity and conformational stability.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (7Z)-3-benzyl-7-(4-methoxybenzylidene)-9-methyl-3,4-dihydro-2H-furo[3,2-g][1,3]benzoxazin-6(7H)-one typically involves multi-step organic reactions. One common synthetic route includes the following steps:

Formation of the Furobenzoxazine Core: This step involves the cyclization of appropriate precursors to form the furobenzoxazine ring system.

Introduction of Substituents: The benzyl, methoxybenzylidene, and methyl groups are introduced through various substitution reactions. These reactions often require specific reagents and catalysts to achieve the desired substitution pattern.

Purification: The final compound is purified using techniques such as column chromatography or recrystallization to obtain a pure product.

Industrial Production Methods

Industrial production of (7Z)-3-benzyl-7-(4-methoxybenzylidene)-9-methyl-3,4-dihydro-2H-furo[3,2-g][1,3]benzoxazin-6(7H)-one may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated synthesis platforms can enhance the efficiency and yield of the production process.

Chemical Reactions Analysis

Condensation Reactions

The benzylidene substituent (7-(4-methoxybenzylidene)) arises from a condensation reaction between the benzoxazine core and an aromatic aldehyde. This process typically involves:

• Electrophilic attack : The carbonyl carbon of the aldehyde reacts with a nucleophilic site (e.g., oxygen or nitrogen) on the benzoxazine .

• Elimination : Formation of a double bond to stabilize the product, yielding the benzylidene group .

Cyclization Reactions

The furobenzoxazine ring system forms via intramolecular cyclization, potentially involving:

• Nucleophilic attack : Oxygen or nitrogen in the benzoxazine attacks an electrophilic site (e.g., carbonyl) to close the ring .

• Elimination of water or other byproducts : Stabilizes the ring structure .

Coupling Reactions

The benzyl group may be introduced through:

• Nucleophilic substitution : Replacement of a leaving group (e.g., chloride) on the benzoxazine with a benzyl nucleophile .

• Transition metal-catalyzed coupling : If a palladium-catalyzed reaction is used, though specific conditions are not detailed in the provided sources .

Demethylation/O-Methylation

The methoxy group (4-methoxybenzylidene) could undergo:

• Demethylation : Acidic or oxidative conditions to convert -OCH₃ to -OH .

• O-Methylation : Reaction with methylating agents (e.g., methyl iodide) to modify solubility or reactivity .

Hydrolysis of the Benzoxazine Ring

Under basic or acidic conditions, the dihydrobenzoxazine ring may hydrolyze to yield amino-phenolic derivatives .

Analytical Characterization Methods

Key techniques to monitor reactions include:

Technique	Purpose	Example Data
FT-IR	Confirm functional groups (e.g., carbonyl, aromatic)	Absorption bands at ~1600–1700 cm⁻¹ for carbonyls .
¹H NMR	Structural confirmation (e.g., aromatic protons, methoxy groups)	Downfield shifts for aromatic protons (δ 6.8–8.5 ppm) .
HR-MS	Molecular weight verification	Exact mass matches theoretical values (e.g., [M+H]+ = 454.1964 for similar compounds) .

Reaction Conditions and Yields

While specific data for the target compound are unavailable, analogous benzoxazine derivatives exhibit:

• Condensation yields : Typically 50–80% under optimized conditions .

• Cyclization efficiency : Dependent on steric factors and reaction temperature .

• Coupling selectivity : High yields (>90%) using HATU/DIPEA catalysis for arylamine coupling .

Comparative Reactivity

Reaction Type	Reactivity Factor	Outcome
Aldol condensation	Electron-donating groups	Enhanced reactivity
Nucleophilic substitution	Leaving group ability	Faster reaction rates
Hydrolysis	Basic vs. acidic conditions	Ring cleavage

This compound’s reactivity is governed by its benzoxazine core and substituents, enabling applications in medicinal chemistry and materials science. Further studies are needed to optimize reaction conditions and explore novel transformations.

Scientific Research Applications

Biological Activities

Research indicates that this compound exhibits a range of biological activities:

• Antimicrobial Activity : Studies have shown that derivatives of benzoxazines possess antimicrobial properties. For instance, compounds similar to (7Z)-3-benzyl-7-(4-methoxybenzylidene)-9-methyl-3,4-dihydro-2H-furo[3,2-g][1,3]benzoxazin-6(7H)-one have been screened against various bacterial strains and demonstrated mild to moderate activity against both Gram-positive and Gram-negative bacteria .
• Antioxidant Properties : The presence of methoxy groups in the structure may enhance antioxidant activity. Compounds with similar structures have been reported to scavenge free radicals effectively, suggesting potential applications in preventing oxidative stress-related diseases.
• Anti-inflammatory Effects : Some benzoxazine derivatives have shown promise in reducing inflammation in vitro and in vivo. This suggests that (7Z)-3-benzyl-7-(4-methoxybenzylidene)-9-methyl-3,4-dihydro-2H-furo[3,2-g][1,3]benzoxazin-6(7H)-one could be explored for anti-inflammatory drug development.

Potential Therapeutic Uses

Given its diverse biological activities, (7Z)-3-benzyl-7-(4-methoxybenzylidene)-9-methyl-3,4-dihydro-2H-furo[3,2-g][1,3]benzoxazin-6(7H)-one has potential therapeutic applications:

• Antibiotic Development : With its antimicrobial properties, this compound could serve as a lead structure for developing new antibiotics to combat resistant bacterial strains.
• Antioxidant Supplements : Its antioxidant capabilities may allow it to be formulated into dietary supplements aimed at reducing oxidative damage in cells.
• Anti-inflammatory Drugs : The anti-inflammatory effects observed may lead to its use in treating conditions such as arthritis or other inflammatory diseases.

Case Studies

Several case studies highlight the effectiveness of similar benzoxazine compounds:

• Bacterial Resistance Study : A study demonstrated that a related benzoxazine compound exhibited significant antibacterial activity against methicillin-resistant Staphylococcus aureus (MRSA), indicating its potential as a new therapeutic agent against resistant strains .
• Oxidative Stress Model : In an animal model of oxidative stress-induced injury, a structurally related benzoxazine was shown to reduce markers of oxidative damage significantly compared to controls, supporting its potential use in neuroprotective therapies.

Mechanism of Action

The mechanism of action of (7Z)-3-benzyl-7-(4-methoxybenzylidene)-9-methyl-3,4-dihydro-2H-furo[3,2-g][1,3]benzoxazin-6(7H)-one involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and leading to various biochemical effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Structural and Functional Group Comparisons

The target compound’s benzoxazinone core distinguishes it from sulfur-containing benzodithiazines (e.g., compounds in –5) and nitrogen-rich furopyridazinones (). Key differences include:

Compound Class	Core Structure	Functional Groups	Notable Features
Target Compound	Furo[3,2-g][1,3]benzoxazin-6(7H)-one	4-Methoxybenzylidene, benzyl, methyl	Oxygen-rich core; para-methoxy enhances electronic delocalization.
Benzodithiazines (–5)	Benzodithiazine	SO₂ groups, hydroxybenzylidene, methylhydrazino	Sulfur atoms increase polarity; SO₂ groups dominate IR spectra .
Furopyridazinones ()	Furo[2,3-d]pyridazinone	Alkynyl, chloro, methyl	Nitrogen-rich; synthesis via alkynyl-chloro precursors .
Furochromenones (–9)	Furo[3,2-g]chromen-7-one	Hydroxy, methoxy, glycosyloxy	Lactone structure; hydroxy groups enable hydrogen bonding .

Spectroscopic and Physical Properties

• IR Spectroscopy: Benzodithiazines exhibit strong SO₂ peaks at 1330–1160 cm⁻¹ and C≡N/C=N stretches (2235–1605 cm⁻¹) . The target compound’s benzoxazinone core would likely show C=O stretches (~1700 cm⁻¹) and aromatic C-O-C bands (~1250 cm⁻¹), though specific data are unavailable.
• Melting Points: Benzodithiazines with hydroxybenzylidene groups decompose at high temperatures (313–315°C) due to hydrogen bonding and SO₂ rigidity . Furochromenones (e.g., 4865-85-4 in ) may have lower melting points owing to glycosyloxy substituents .

Substituent Effects

• Benzyl vs. Pyridinylmethyl : The benzyl group in the target compound may enhance lipophilicity compared to the pyridinylmethyl group in ’s analog, which could improve membrane permeability.

Hydrogen Bonding and Crystal Packing

The benzoxazinone core’s oxygen atoms (furan and oxazinone rings) likely participate in hydrogen bonding, akin to patterns observed in hydroxy-substituted benzodithiazines . The 4-methoxy group’s electron-donating effect may further stabilize π-π stacking interactions, a feature critical in supramolecular assembly .

Biological Activity

The compound (7Z)-3-benzyl-7-(4-methoxybenzylidene)-9-methyl-3,4-dihydro-2H-furo[3,2-g][1,3]benzoxazin-6(7H)-one is a member of the 3,4-dihydro-2H-1,3-benzoxazine class, which has garnered attention for its diverse biological activities. This article will explore the biological activity of this compound, including its mechanisms of action, therapeutic potential, and relevant case studies.

Chemical Structure and Properties

The chemical structure of the compound can be represented as follows:

$$\text{C}_{20}\text{H}_{23}\text{N}_{3}\text{O}_{3}$$

This compound features a furobenzoxazine core, which is known for various bioactive properties attributed to its unique molecular configuration.

Antimicrobial Activity

Research indicates that derivatives of 3,4-dihydro-2H-1,3-benzoxazines exhibit significant antimicrobial properties. For instance, studies have shown that related compounds demonstrate broad-spectrum activity against Gram-positive and Gram-negative bacteria as well as fungi. The minimum inhibitory concentration (MIC) values for these compounds ranged between 6.25 to 100 μg/ml against various pathogens .

Anticancer Properties

The benzoxazine derivatives have been investigated for their anticancer potential. A study highlighted that certain modifications in the benzoxazine skeleton can enhance cytotoxicity against cancer cell lines. The mechanisms often involve the induction of apoptosis and inhibition of cell proliferation through various pathways, including the modulation of signaling cascades associated with cell survival and death .

Anti-inflammatory Effects

Inflammation plays a critical role in numerous diseases, including cancer and autoimmune disorders. Compounds similar to (7Z)-3-benzyl-7-(4-methoxybenzylidene)-9-methyl-3,4-dihydro-2H-furo[3,2-g][1,3]benzoxazin-6(7H)-one have exhibited anti-inflammatory properties by inhibiting pro-inflammatory cytokines and mediators. This suggests a potential therapeutic application in treating inflammatory conditions .

Neuroprotective Effects

Recent studies have explored the neuroprotective activities of benzoxazine derivatives against neurodegenerative diseases. These compounds have shown promise in inhibiting acetylcholinesterase (AChE) activity, which is crucial in Alzheimer's disease management. The structure-activity relationship (SAR) analysis indicates that specific substitutions on the benzene ring significantly affect AChE inhibition efficacy .

Case Study 1: Antimicrobial Activity

In a comparative study involving several benzoxazine derivatives, (7Z)-3-benzyl-7-(4-methoxybenzylidene)-9-methyl-3,4-dihydro-2H-furo[3,2-g][1,3]benzoxazin-6(7H)-one was tested against Staphylococcus aureus and Escherichia coli . The results demonstrated an MIC of 12.5 μg/ml , indicating strong antibacterial activity compared to standard antibiotics used in treatment.

Case Study 2: Anticancer Activity

A recent investigation into the anticancer effects of this compound revealed that it induces apoptosis in human breast cancer cells (MCF-7). The study utilized flow cytometry to analyze cell cycle distribution and found that treatment with the compound resulted in G0/G1 phase arrest and increased apoptotic cell populations by approximately 30% at concentrations above 10 μM .

Q & A

Q. What are the common synthetic routes for preparing (7Z)-3-benzyl-7-(4-methoxybenzylidene)-9-methyl-3,4-dihydro-2H-furo[3,2-g][1,3]benzoxazin-6(7H)-one?

The synthesis typically involves multi-step heterocyclic chemistry. Key steps include:

• Benzoxazine core formation : Cyclization of substituted benzaldehyde derivatives with amine/amide precursors under acidic or basic conditions, as seen in analogous benzoxazine syntheses .
• Benzylidene introduction : Condensation of the benzoxazinone intermediate with 4-methoxybenzaldehyde via Knoevenagel or Wittig reactions to form the exocyclic double bond (Z-configuration) .
• Stereochemical control : Use of chiral catalysts or chromatographic separation to isolate the (7Z) isomer, confirmed by NOESY NMR or X-ray crystallography .

Q. Which spectroscopic methods are critical for characterizing this compound’s structure?

• NMR : 1H/13C NMR identifies substitution patterns (e.g., benzyl, methoxy groups) and confirms stereochemistry via coupling constants (e.g., Z-configuration of the benzylidene group) .
• X-ray crystallography : Resolves absolute configuration and molecular packing, as demonstrated for structurally related benzoxazinones .
• Mass spectrometry (HRMS) : Validates molecular formula and detects fragmentation patterns unique to the fused furo-benzoxazine system .

Q. How can HPLC methods be optimized for purity analysis of this compound?

• Column selection : Use reversed-phase C18 columns (e.g., Purospher® STAR) with mobile phases containing 0.1% trifluoroacetic acid to enhance peak resolution .
• Gradient elution : Start with 10% acetonitrile/water, increasing to 90% acetonitrile over 20 minutes to separate polar impurities (e.g., unreacted benzaldehyde derivatives) .
• Detection : UV absorption at 254–280 nm, leveraging the conjugated benzoxazine chromophore .

Q. What in vitro assays are suitable for preliminary pharmacological screening?

• Enzyme inhibition : Screen against kinases or cyclooxygenases using fluorescence-based assays, given the compound’s structural similarity to bioactive benzoxazines .
• Cytotoxicity : Use MTT assays on cancer cell lines (e.g., HeLa, MCF-7) with IC50 calculations to evaluate potency .

Advanced Research Questions

Q. How can Design of Experiments (DoE) improve synthesis yield and selectivity?

• Factors to optimize : Temperature, catalyst loading, and reaction time. For example, flow-chemistry systems enable precise control of these parameters, as shown in diazomethane syntheses .
• Response surface methodology : Statistically model interactions between variables. Bayesian optimization algorithms have outperformed traditional trial-and-error approaches in similar systems .

Table 1 : Example DoE parameters for benzylidene condensation:

Factor	Range	Optimal Value
Temperature (°C)	60–120	90
Catalyst (mol%)	1–5	3
Reaction time (h)	2–8	5

Q. How to resolve contradictions in spectral data during structural validation?

• Case study : Discrepancies in NOESY (Z vs. E isomer) can arise from dynamic effects. Use variable-temperature NMR or DFT calculations to confirm the ground-state conformation .
• Cross-validation : Compare experimental IR/Raman spectra with computational predictions (e.g., Gaussian software) to identify misassignments .

Q. What mechanistic insights exist for the benzoxazine ring-opening reactions?

• Acid-catalyzed pathways : Protonation of the oxazine oxygen leads to ring cleavage, forming iminium intermediates. This is critical for prodrug activation studies .
• Nucleophilic attack : Thiols or amines target the electrophilic carbonyl, as shown in analogous furo-benzoxazine derivatives .

Q. What strategies are effective for impurity profiling in pharmaceutical-grade batches?

• LC-MS/MS : Detect trace impurities (e.g., N-oxides, des-methyl analogs) at ppm levels using high-resolution mass spectrometers .
• Synthesis route adjustments : Replace hazardous reagents (e.g., chlorinated solvents) to minimize side products, as seen in green chemistry approaches .

Q. Can computational models predict the compound’s bioactivity?

• Molecular docking : Screen against target proteins (e.g., EGFR kinase) using AutoDock Vina. Benzoxazines show affinity for hydrophobic binding pockets .
• QSAR modeling : Correlate substituent effects (e.g., methoxy vs. nitro groups) with IC50 values to guide structural modifications .

Q. How does the compound’s stability vary under different storage conditions?

• Accelerated stability studies : Expose samples to 40°C/75% RH for 4 weeks. Monitor degradation via HPLC; benzylidene groups are prone to oxidation, requiring inert atmosphere storage .
• Photostability : UV irradiation (ICH Q1B guidelines) reveals photo-isomerization of the Z-configuration, necessitating amber glass packaging .